Cas no 40711-48-6 (Hydroxylamine Hydrochloride-15N)

• Product Name: Hydroxylamine Hydrochloride-15N
• CAS No: 40711-48-6
• MF: ClH₄NO
• MW: 70.4842681884766
• CID: 926074
• PubChem ID: 16213374
• Update Time: 2025-06-12

Hydroxylamine Hydrochloride-15N Chemical and Physical Properties

Names and Identifiers

• hydroxylamine hcl (15n)
• Hydroxylamine chloride-15N
• HYDROXYLAMINE HYDROCHLORIDE-15N
• Hydroxylamine-15N hydrochloride
• Hydroxylaminechloride-15N
• Hydroxylamine-15N, hydrochloride
• Hydroxylamine-(15)N hydrochloride
• MFCD00144464
• Hydroxylamine-(15)N HCl
• (~15~N)Hydroxylamine--hydrogen chloride (1/1)
• CS-0226513
• 40711-48-6
• AKOS030242081
• Hydroxylamine-15N hydrochloride, 98 atom % 15N, >=95% (CP)
• DTXSID60583905
• Hydroxylamine Hydrochloride-15N

• MDL： MFCD00144464
• Inchi： 1S/ClH.H3NO/c;1-2/h1H;2H,1H2/i;1+1
• InChI Key： WTDHULULXKLSOZ-IEOVAKBOSA-N
• SMILES： Cl.O[15NH2]

Computed Properties

• Exact Mass: 69.99520
• Monoisotopic Mass: 69.9951763g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Melting Point: 155-157 °C(lit.)
• PSA: 46.25000
• LogP: 0.83660

Hydroxylamine Hydrochloride-15N Security Information

• Hazardous Material transportation number：UN 2923 8/PG 2
• WGK Germany：3
• Hazard Category Code： 5-20/21-25-34-40-42/43-48/22-50-43-36/38-21/22-2
• Safety Instruction： S22; S24; S26; S37; S45; S61
• RTECS：NC3675000
• Hazardous Material Identification：
• Risk Phrases：R5; R20/21; R25; R34; R40; R42/43; R48/22

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Halogen organides Halogen hydrides

Additional information on Hydroxylamine Hydrochloride-15N

Introduction to Hydroxylamine Hydrochloride-15N (CAS No. 40711-48-6)

Hydroxylamine Hydrochloride-15N, with the chemical formula NH₂OH·HCl and the CAS number 40711-48-6, is a specialized isotope-labeled compound widely utilized in the field of pharmaceutical research and biochemical studies. This compound serves as a crucial tool for researchers investigating enzyme mechanisms, metabolic pathways, and drug metabolism, particularly in the context of nitrogen-containing compounds. The incorporation of the stable isotope nitrogen-15 (¹⁵N) allows for precise tracking and analysis of reactions involving hydroxylamine derivatives, making it an indispensable reagent in modern chemical biology.

The CAS number 40711-48-6 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. As a hydrochloride salt, Hydroxylamine Hydrochloride-15N exhibits enhanced solubility in aqueous solutions, facilitating its use in a variety of experimental conditions. This property is particularly valuable in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) techniques, where high solubility aids in obtaining clearer and more detailed analytical data.

In recent years, advancements in isotope labeling techniques have significantly expanded the applications of Hydroxylamine Hydrochloride-15N. One notable area of research involves its use in studying the mechanisms of metalloenzymes, such as cytochrome P450 enzymes, which play a critical role in drug metabolism. The ability to track the incorporation of ¹⁵N-labeled hydroxylamine into these enzymes allows researchers to elucidate reaction pathways with unprecedented precision. This has led to new insights into how certain drugs are metabolized and eliminated from the body, ultimately aiding in the development of more effective and safer pharmaceuticals.

Another significant application of Hydroxylamine Hydrochloride-15N lies in the field of environmental science. Researchers are increasingly employing this compound to study nitrogen cycling in ecosystems. By labeling hydroxylamine derivatives with ¹⁵N, scientists can monitor the movement of nitrogen through various biotic and abiotic processes. This information is vital for understanding how human activities impact natural nitrogen cycles, which are essential for maintaining ecological balance. Additionally, this compound has been used to investigate the effects of pollutants on microbial communities, providing critical data for environmental remediation efforts.

The pharmaceutical industry has also benefited from the use of Hydroxylamine Hydrochloride-15N in drug discovery and development. Isotope labeling enables researchers to design experiments that reveal how potential drug candidates interact with biological targets at the molecular level. For instance, studies involving radiolabeled hydroxylamine derivatives have helped identify new therapeutic agents for treating neurological disorders by tracking their distribution within the brain. Furthermore, this compound has been employed in kinetic studies to determine the half-life of drugs and their metabolites, which is essential for optimizing dosing regimens.

In conclusion, Hydroxylamine Hydrochloride-15N (CAS No. 40711-48-6) is a versatile and powerful tool for researchers across multiple disciplines. Its unique properties make it an invaluable asset in studying enzyme mechanisms, metabolic pathways, environmental processes, and drug development. As scientific techniques continue to evolve, the applications of this isotope-labeled compound are expected to expand even further, driving new discoveries and innovations in chemical biology and related fields.